Cas no 155280-29-8 (Dibenzothiophene, hexyl-)

• Product Name: Dibenzothiophene, hexyl-
• CAS No: 155280-29-8
• MF: C₁₈H₂₀S
• MW: 268.416403770447
• CID: 1330061
• PubChem ID: 71354098
• Update Time: 2025-04-20

Dibenzothiophene, hexyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene, hexyl-
• 1-hexyldibenzothiophene
• DTXSID90778802
• 1-Hexyldibenzo[b,d]thiophene
• 155280-29-8

• Inchi： 1S/C18H20S/c1-2-3-4-5-9-14-10-8-13-17-18(14)15-11-6-7-12-16(15)19-17/h6-8,10-13H,2-5,9H2,1H3
• InChI Key： ZREZCSHHBQAVEC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C=CC=C2CCCCCC

Computed Properties

• Exact Mass: 268.1287
• Monoisotopic Mass: 268.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0